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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B607577

For Researchers, Scientists, and Drug Development Professionals

Introduction

FzM1.8 is a novel small molecule that functions as an allosteric agonist for the Frizzled
receptor FZD4.[1][2] Derived from the FZD4 negative allosteric modulator FzM1, a key
chemical modification—the replacement of a thiophene group with a carboxylic acid—converts
its function from an inhibitor to an activator of Wnt signaling.[1] FzM1.8 uniquely activates a
non-canonical Wnt signaling pathway through FZD4, independent of Wnt ligands, by recruiting
heterotrimeric G proteins and activating the PI3K pathway.[1] In colon cancer cell models, this
activation has been demonstrated to maintain stemness and promote the proliferation of
undifferentiated cells.[1]

These properties make FzM1.8 a valuable tool for organoid culture, offering a chemically
defined method to potentially modulate stem cell maintenance and expansion. These
application notes provide detailed protocols for the use of FzM1.8 in organoid systems,
alongside diagrams to illustrate its mechanism and experimental application.

Mechanism of Action: FzM1.8 Signhaling Pathway

FzM1.8 acts as a specific agonist of the FZD4 receptor. Its binding initiates an intracellular
signaling cascade that diverges from the canonical 3-catenin pathway. The key steps are
outlined below:
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Binding: FzM1.8 binds to an allosteric site on the FZD4 receptor.

G-Protein Recruitment: This binding event induces a conformational change in FZD4,
leading to the recruitment and activation of heterotrimeric G proteins.

PI3K Activation: The activated G proteins then stimulate the Phosphoinositide 3-kinase
(PI3K) pathway.

Downstream Effects: Activation of the PI3K pathway leads to downstream signaling events
that ultimately promote cell proliferation and the maintenance of a stem-like state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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